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Compound of Interest

Compound Name: Phenylfluorone

Cat. No.: B147566 Get Quote

An In-depth Technical Guide to Phenylfluorone: Safety, Handling, and Experimental

Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of Phenylfluorone (CAS No. 975-17-7). It also details its application in experimental

protocols, particularly in the spectrophotometric determination of heavy metals, for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Phenylfluorone, also known as 9-Phenyl-2,3,7-trihydroxy-6-fluorone, is an organic compound

belonging to the xanthene dye family.[1] It typically appears as an orange to brown-red powder.

[2]
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Property Value Source

Chemical Formula C₁₉H₁₂O₅
TCI Chemicals[3],

CymitQuimica[4]

Molecular Weight 320.30 g/mol PubChem[5], TCI America

CAS Number 975-17-7 TCI Chemicals, PubChem

EC Number 213-550-3 TCI Chemicals

Appearance
Orange to brown-red

powder/crystal
Loba Chemie, TCI America

Melting Point >300 °C / 572 °F Fisher Scientific, Loba Chemie

Solubility

Soluble in chloroform, ethanol,

and acetone. Sparingly soluble

in water.

ChemicalBook, CymitQuimica

Storage Temperature

Room temperature, store

below +30°C. Keep in a dry,

cool, and well-ventilated place.

ChemicalBook, Loba Chemie

Safety and Hazard Information
Phenylfluorone is classified as an irritant and may cause skin, eye, and respiratory irritation.

While acute toxicity is low, prolonged exposure may lead to health risks.

Hazard Category GHS Classification Precautionary Statements

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2
H319: Causes serious eye

irritation.

Respiratory Irritation Category 3 (Single Exposure)
H335: May cause respiratory

irritation.

Signal Word: Warning
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Hazard Pictogram: (This is a placeholder for a GHS pictogram, as I cannot generate images)

Handling and Personal Protective Equipment (PPE)
Safe handling of Phenylfluorone is crucial to minimize exposure risks. Always handle in a well-

ventilated area or with a local exhaust system.

PPE Specification

Eye Protection
Tightly fitting safety goggles with side-shields

(conforming to EN 166 or NIOSH).

Hand Protection
Chemical impermeable gloves (inspected prior

to use).

Body Protection
Fire/flame resistant and impervious clothing.

Long-sleeved work clothes.

Respiratory Protection
Dust respirator. Use a full-face respirator if

exposure limits are exceeded.

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measure

Inhalation

Remove the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and get immediate

medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Storage and Disposal
Store Phenylfluorone in a tightly closed container in a dry, cool, and well-ventilated place,

away from incompatible materials such as strong acids and bases. Disposal should be carried

out by a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing, in accordance with local regulations.

Experimental Protocols
Phenylfluorone is a widely used reagent in analytical chemistry for the spectrophotometric

determination of heavy metals due to its ability to form chelates with metal ions.

Spectrophotometric Determination of Germanium (IV)
This protocol is adapted from a general procedure for the determination of Germanium (Ge) in

a sample.

Reagents:
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Standard Germanium (IV) solution

Phenylfluorone solution in N,N-dimethylformamide (DMF)

Concentrated Hydrochloric Acid (HCl)

Toluene

Procedure:

Place an aliquot of the sample solution containing up to 50 µg of Ge(IV) in a 100-ml

separating funnel.

Add concentrated HCl to achieve a final concentration of 8-9.5 M.

Extract the Germanium tetrachloride (GeCl₄) by adding 10 ml of toluene and shaking

mechanically for 5 minutes.

Wash the toluene extract with 10 ml of 8-9.5 M HCl.

Transfer 3 ml of the extract to a 10-ml calibrated flask.

Add 2 ml of the Phenylfluorone solution in DMF.

Dilute to the 10 ml mark with DMF.

Measure the absorbance at the maximum absorption wavelength of the Ge(IV)-PF complex,

which is 525 nm.

Purification of Phenylfluorone
For high-purity applications, commercial Phenylfluorone can be further purified.

Method 1: Recrystallization

Dissolve the crude Phenylfluorone in warm, acidified ethanol.

Induce recrystallization by the addition of ammonia.
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Method 2: Soxhlet Extraction

Place 1g of crude Phenylfluorone in a Soxhlet apparatus.

Extract with 50 mL of ethanol for 10 hours to remove impurities.

The purity can be verified by paper electrophoresis.

Visualizations
General Laboratory Workflow for Handling
Phenylfluorone
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Caption: Safe handling workflow for Phenylfluorone in a laboratory setting.
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Spectrophotometric Determination Workflow
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Caption: Experimental workflow for Germanium quantification using Phenylfluorone.

First Aid Decision Tree
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Seek immediate
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Caption: Decision tree for first aid response to Phenylfluorone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1980/an/an9800500075
https://pubs.rsc.org/en/content/articlelanding/1980/an/an9800500075
https://inis.iaea.org/collection/NCLCollectionStore/_Public/15/058/15058087.pdf
https://www.benchchem.com/product/b147566#phenylfluorone-msds-and-safety-precautions
https://www.benchchem.com/product/b147566#phenylfluorone-msds-and-safety-precautions
https://www.benchchem.com/product/b147566#phenylfluorone-msds-and-safety-precautions
https://www.benchchem.com/product/b147566#phenylfluorone-msds-and-safety-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

